3-amino-N,3-dicyclopropylpropanamide

• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 3-amino-N,3-dicyclopropylpropanamide
• InChI: InChI=1S/C9H16N2O/c10-8(6-1-2-6)5-9(12)11-7-3-4-7/h6-8H,1-5,10H2,(H,11,12)
• InChI Key: RWNNSSGTANQGOX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CC(=O)NC2CC2)N

Description

3-Amino-N,3-dicyclopropylpropanamide (CAS: Not explicitly listed in the provided evidence) is a substituted propanamide derivative featuring two cyclopropyl groups at the N and 3-positions of the propane backbone, with an amino group at the 3-position. This compound’s unique structure confers steric and electronic properties distinct from linear or monocyclic analogs.

Comparison with Similar Compounds

Key Observations :

• Steric Effects: The dual cyclopropyl groups in 3-amino-N,3-dicyclopropylpropanamide introduce significant steric hindrance compared to linear analogs like N-(3-aminopropyl)-N-dodecylpropane-1,3-diamine . This may reduce reactivity in nucleophilic substitutions but enhance stability in acidic environments.
• Polarity: The absence of polar groups (e.g., hydroxyl or methoxy) in the target compound suggests lower water solubility compared to 2-amino-N,3-dihydroxypropanamide or 3-amino-N-(3-methoxypropyl)propanamide hydrochloride .

Key Observations :

• Toxicity: Cyclopropylamine derivatives (e.g., N-[3-(3-chlorophenoxy)propyl]cyclopropanamine ) are often associated with organ-specific toxicity, while linear diamines like N-(3-aminopropyl)-N-dodecylpropane-1,3-diamine exhibit higher acute toxicity due to their surfactant-like properties.
• Handling: The target compound likely requires precautions similar to 3-amino-N,2,2-trimethylpropanamide hydrochloride, including ventilation, protective gloves, and avoidance of dust inhalation .